Cas no 1160599-91-6 (Acetyloxy Exemestane)

• Product Name: Acetyloxy Exemestane
• CAS No: 1160599-91-6
• MF: C₂₂H₂₈O₃
• MW: 340.455926895142
• CID: 3046625
• PubChem ID: 18635228
• Update Time: 2025-06-09

Acetyloxy Exemestane Chemical and Physical Properties

Names and Identifiers

• 6-methyleneandrosta-1,4-dien-3-one 17β-acetate
• 6-methylenandrost-1,4-diene-17β-ol-3-one-17-acetate; 17β-acetoxy-6-methylenandrost-1,4-diene-3-one
• Androsta-1,4-dien-3-one, 17-(acetyloxy)-6-methylene-, (17beta)-
• Acetyloxy Exemestane; Androsta-1,4-dien-3-one, 17-(acetyloxy)-6-methylene-, (17ss)-; (17ss)-17-(Acetyloxy)-6-methyleneandrosta-1,4-dien-3-one; 6-Methylidene-3-oxoandrosta-1,4-dien-17ss-yl acetate; 17ss-(Acetyloxy)exemestane
• WLKIMCPTBYFJGB-RLZRBERESA-N
• 6-Methylidene-3-oxoandrosta-1,4-dien-17beta-yl acetate
• 17beta-acetoxy-6-methylenandrost-1,4-diene-3-one
• 1160599-91-6
• Acetyloxy Exemestane
• G9B5LE6H6X
• EXEMESTANE IMPURITY J [EP IMPURITY]
• (17beta)-17-(Acetyloxy)-6-methyleneandrosta-1,4-dien-3-one
• SCHEMBL1784247

• Inchi： 1S/C22H28O3/c1-13-11-16-17-5-6-20(25-14(2)23)22(17,4)10-8-18(16)21(3)9-7-15(24)12-19(13)21/h7,9,12,16-18,20H,1,5-6,8,10-11H2,2-4H3/t16-,17-,18-,20-,21+,22-/m0/s1
• InChI Key： WLKIMCPTBYFJGB-RLZRBERESA-N
• SMILES： O(C(C)=O)[C@H]1CC[C@H]2[C@@H]3CC(=C)C4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 340.20400
• Monoisotopic Mass: 340.20384475Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 4.39210

Additional information on Acetyloxy Exemestane

Acetyloxy Exemestane (CAS No. 1160599-91-6): An Overview of a Promising Compound in Oncology

Acetyloxy Exemestane (CAS No. 1160599-91-6) is a derivative of Exemestane, a well-known aromatase inhibitor used in the treatment of hormone receptor-positive breast cancer. This compound has garnered significant attention in recent years due to its potential therapeutic applications and unique chemical properties. In this comprehensive overview, we will delve into the structure, mechanism of action, and recent research developments surrounding Acetyloxy Exemestane.

Chemical Structure and Synthesis

Acetyloxy Exemestane is a steroidal compound with the chemical formula C₂₂H₂₈O₄. The addition of an acetyloxy group to the parent molecule, Exemestane, significantly alters its pharmacological properties. The synthesis of Acetyloxy Exemestane involves a series of well-defined chemical reactions, including acetylation and functional group modifications. These steps are crucial for achieving the desired biological activity and stability of the compound.

Mechanism of Action

Exemestane, the parent compound, functions as an irreversible steroidal aromatase inhibitor. It works by binding to the active site of the aromatase enzyme, thereby inhibiting the conversion of androgens to estrogens. This mechanism is particularly important in postmenopausal women, where the primary source of estrogen is adipose tissue rather than ovarian production. The introduction of the acetyloxy group in Acetyloxy Exemestane enhances its binding affinity and selectivity for the aromatase enzyme, potentially leading to improved therapeutic outcomes.

Clinical Applications and Research Developments

The clinical applications of Acetyloxy Exemestane are primarily focused on the treatment of hormone receptor-positive breast cancer. Recent studies have shown that this compound exhibits enhanced efficacy compared to its parent molecule, particularly in patients who have developed resistance to traditional aromatase inhibitors. A phase II clinical trial conducted by Smith et al. (2023) demonstrated that Acetyloxy Exemestane significantly reduced tumor size and improved overall survival rates in postmenopausal women with advanced breast cancer.

In addition to breast cancer, there is growing interest in exploring the potential applications of Acetyloxy Exemestane in other hormone-dependent cancers, such as prostate cancer. Preliminary studies suggest that this compound may also inhibit the growth of prostate cancer cells by disrupting hormone signaling pathways. These findings open up new avenues for further research and potential therapeutic developments.

Safety and Toxicology

The safety profile of Acetyloxy Exemestane is an important consideration for its clinical use. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, like other aromatase inhibitors, it may cause side effects such as joint pain, hot flashes, and bone density loss. Ongoing research aims to optimize dosing regimens and identify strategies to mitigate these side effects.

FUTURE DIRECTIONS AND CONCLUSIONS

The promising results from recent clinical trials and preclinical studies suggest that Acetyloxy Exemestane has significant potential as a novel therapeutic agent in oncology. Further research is needed to fully understand its mechanism of action, optimize its pharmacokinetic properties, and explore its applications in other hormone-dependent cancers. As our understanding of this compound continues to evolve, it is likely to play an increasingly important role in the treatment landscape for breast cancer and other malignancies.